Cas no 60037-42-5 (4-(2-Acetoxy-ethyl)phenyl Acetate)

4-(2-Acetoxy-ethyl)phenyl Acetate Properties

Names and Identifiers

• Benzeneethanol, 4-(acetyloxy)-, acetate
• 4-(2-Acetoxy-ethyl)phenyl Acetate
• acetic acid,[4-(2-hydroxyethyl)phenyl] acetate
• 1-acetoxy-4-(2-acetoxy-ethyl)-benzene
• 2-(4-acetoxyphenyl)ethyl acetate
• 2-(p-acetoxyphenyl)ethyl acetate
• 4.12-Diacetoxy-1-aethyl-benzol
• 4-[2-(acetyloxy)ethyl]phenyl acetate
• Diacetyl-1,4-tyrosol
• tyrosyl diacetate
• +Expand

• InChIKey： JRBAXMAMWTZVRE-UHFFFAOYSA-N
• Inchi： InChI=1S/C12H14O4/c1-9(13)15-8-7-11-3-5-12(6-4-11)16-10(2)14/h3-6H,7-8H2,1-2H3
• SMILES： CC(=O)OCCc1ccc(OC(C)=O)cc1

Computed Properties

• Exact Mass: 240.10000
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 6
• Monoisotopic Mass: 222.08920892g/mol
• Heavy Atom Count: 16
• Complexity: 241
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1.9
• Topological Polar Surface Area: 52.6Ų

Experimental Properties

• LogP: 1.23760
• PSA: 83.83000